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Compound of Interest

2-Bromo-6-fluorophenylboronic
Compound Name: o
aci

Cat. No.: B151077

An In-depth Technical Guide on 2-Bromo-6-fluorophenylboronic Acid

This guide provides detailed information on the molecular properties of 2-Bromo-6-
fluorophenylboronic acid, a compound of interest for researchers, scientists, and
professionals in drug development.

Core Molecular Data

The fundamental molecular characteristics of 2-Bromo-6-fluorophenylboronic acid are
summarized below. This data is essential for a variety of experimental and analytical

procedures.
Property Value
Molecular Formula C6H5BBrFO2[1][2][3]
Molecular Weight 218.82 g/mol [1][2][3]
CAS Number 913835-80-0[1]

Experimental Protocols

Detailed experimental protocols for the synthesis, purification, and analysis of 2-Bromo-6-
fluorophenylboronic acid are typically proprietary to the manufacturers or are published in
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peer-reviewed chemical literature. For specific experimental procedures, it is recommended to
consult scientific databases and publications from chemical suppliers such as Sigma-Aldrich,
Matrix Scientific, or Synblock. These sources often provide documentation including
Certificates of Analysis (COA), and Safety Data Sheets (SDS) which may contain handling and
storage protocols.

Logical Relationship of Compound Properties

The following diagram illustrates the direct relationship between the chemical compound and
its fundamental molecular identifiers.
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Relationship between the compound and its molecular properties.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [2-Bromo-6-fluorophenylboronic acid molecular weight
and formula]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b151077#2-bromo-6-fluorophenylboronic-acid-
molecular-weight-and-formula]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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